tert-Butyl (1-amino-1-oxopropan-2-yl)carbamate

Specification

• CAS No.: 81587-17-9
• Molecular Formula: C8H16N2O3
• Molecular Weight: 188.22 g/mol
• IUPAC Name: tert-butyl N-(1-amino-1-oxopropan-2-yl)carbamate
• Standard InChI: InChI=1S/C8H16N2O3/c1-5(6(9)11)10-7(12)13-8(2,3)4/h5H,1-4H3,(H2,9,11)(H,10,12)
• Standard InChI Key: GZKKSKKIABUUCX-UHFFFAOYSA-N
• SMILES: CC(C(=O)N)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C(=O)N)NC(=O)OC(C)(C)C

Introduction

tert-Butyl (1-amino-1-oxopropan-2-yl)carbamate, with the CAS number 81587-17-9, is a chemical compound used in various organic synthesis processes. It is known by several synonyms, including Boc-DL-alanine amide and tert-butyl N-(1-carbamoylethyl)carbamate. This compound is particularly significant in peptide chemistry due to its role as a protected amino acid derivative.

Preparation and Synthesis

The synthesis of tert-butyl (1-amino-1-oxopropan-2-yl)carbamate typically involves the protection of amino acids with tert-butoxycarbonyl (Boc) groups. This process is crucial in peptide synthesis to prevent unwanted reactions during the coupling steps.

Raw Materials and Suppliers

While specific raw materials for the synthesis of this compound are not detailed in the available literature, suppliers such as Nextpeptide Inc, Amatek Scientific Co. Ltd., and Shaanxi Borno Biotechnology Co., Ltd. offer this compound for research purposes.

Applications in Research

• Peptide Synthesis: The compound is used as a protected form of DL-alanine, facilitating the synthesis of peptides by protecting the amino group during the coupling process.

• Organic Synthesis: It serves as an intermediate in various organic reactions due to its functional groups.

Spectral Data

• NMR Spectroscopy: Useful for determining the structure and purity of the compound.

• IR Spectroscopy: Helps identify functional groups present in the molecule.

Suppliers and Availability

The compound is available from several suppliers, including those in China, for research purposes. These suppliers often provide detailed product information, including purity and storage conditions.

Supplier	Country	Contact Information
Nextpeptide Inc	China	+86-0571-81612335, sales@nextpeptide.com
Amatek Scientific Co. Ltd.	China	0512-56316828, info@amateksci.com
Shaanxi Borno Biotechnology Co., Ltd.	China	+86-13759708231, asherw9@hotmail.com